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Compound of Interest

Compound Name: Ilorasertib

Cat. No.: B612191 Get Quote

Ensuring the safe and environmentally responsible disposal of investigational compounds like

ilorasertib is a critical component of laboratory safety and regulatory compliance. This guide

provides essential information and step-by-step procedures for researchers, scientists, and

drug development professionals to manage ilorasertib waste effectively. Ilorasertib is an

inhibitor of Aurora kinases, vascular endothelial growth factor (VEGF), and platelet-derived

growth factor (PDGF) receptors, and has been investigated in the context of hematologic

malignancies.[1][2][3]

Key Safety and Hazard Information
Proper handling and disposal of ilorasertib are dictated by its inherent chemical and

toxicological properties. The following table summarizes the key hazard information derived

from the Safety Data Sheet (SDS).

Hazard Classification GHS Code Precautionary Statement

Acute toxicity, Oral (Category

4)
H302 Harmful if swallowed.[4]

Acute aquatic toxicity

(Category 1)
H400 Very toxic to aquatic life.[4]

Chronic aquatic toxicity

(Category 1)
H410

Very toxic to aquatic life with

long lasting effects.[4]
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Step-by-Step Disposal Procedures
The primary directive for the disposal of ilorasertib is to prevent its release into the

environment and to ensure it is handled by a licensed waste disposal facility.[4] The following

procedures are based on general guidelines for hazardous pharmaceutical waste and the

specific hazards of ilorasertib.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

double chemotherapy gloves when handling ilorasertib.[5]

2. Segregation of Waste:

All materials contaminated with ilorasertib must be segregated from general laboratory

waste.

This includes, but is not limited to:

Unused or expired ilorasertib powder or solutions.

Empty vials and containers that held ilorasertib.

Contaminated consumables such as pipette tips, tubes, flasks, and absorbent pads.

Contaminated PPE (e.g., gloves).

3. Waste Containment:

Solid Waste:

Collect all solid waste contaminated with ilorasertib in a designated, leak-proof, and

clearly labeled hazardous waste container.

The container should be labeled with "Hazardous Waste," "Ilorasertib Waste," and the

appropriate hazard pictograms (e.g., harmful, environmental hazard).

Liquid Waste:
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Collect all liquid waste containing ilorasertib in a designated, sealed, and shatter-resistant

container.

Do not mix ilorasertib waste with other chemical waste streams unless specifically

instructed to do so by your institution's Environmental Health and Safety (EHS)

department.[5]

Sharps Waste:

Syringes that have contained ilorasertib must be disposed of as hazardous chemical

waste in a designated sharps container, often a black "Bulk" waste container for

hazardous pharmaceuticals, not a standard red sharps container.[5]

4. Storage of Waste:

Store the hazardous waste containers in a designated, secure area away from general

laboratory traffic.

The storage area should be well-ventilated and have secondary containment to prevent

spills.

5. Final Disposal:

The disposal of ilorasertib waste must be handled by a licensed hazardous waste disposal

company.

Contact your institution's EHS department to arrange for the pickup and disposal of the

ilorasertib waste.[6] They will ensure that the waste is transported to an approved waste

disposal plant for incineration or other appropriate treatment.[4][6]

Never dispose of ilorasertib down the drain or in the regular trash.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of ilorasertib.
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Caption: Workflow for the proper disposal of ilorasertib waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of ilorasertib, minimizing risks to personnel and the environment. Always consult your

institution's specific guidelines and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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